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Compound of Interest

Compound Name: 4,4-Dimethoxy-2-butanone

Cat. No.: B155242 Get Quote

Standard Operating Procedure: Handling 4,4-
Dimethoxy-2-butanone
This document provides essential safety and logistical information for the handling and disposal

of 4,4-Dimethoxy-2-butanone (CAS No. 5436-21-5). All personnel must adhere to these

protocols to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Physical Properties
4,4-Dimethoxy-2-butanone is a flammable liquid and vapor.[1][2] It may cause irritation to the

skin, eyes, and respiratory tract.[3][4] Ingestion has been shown to cause somnolence and

convulsions in animal studies.[4][5]

Property Value Source

Molecular Formula C₆H₁₂O₃ [1][6]

Molecular Weight 132.16 g/mol [1][5]

Appearance Clear colorless to yellow liquid [3][6]

Boiling Point ~172-178 °C at 760 mmHg [1][5]

Flash Point 57 °C (134.6 °F) - closed cup [1]

Density ~0.996 g/mL at 25 °C [1][6]
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4,4-Dimethoxy-2-butanone. All PPE should

be inspected for integrity before each use.

PPE Category Item Specifications Purpose

Eye & Face Safety Goggles
Chemical splash

goggles are required.

Protects eyes from

splashes and airborne

droplets.[1]

Face Shield

To be worn with

goggles when a

significant splash risk

exists.

Provides full-face

protection from

splashes.[1][7]

Hand Protection
Chemical-Resistant

Gloves

Wear protective

gloves. Nitrile or

neoprene are suitable.

Prevents direct skin

contact with the

chemical.[1]

Body Protection Laboratory Coat
A standard full-length

lab coat is required.

Protects skin and

personal clothing from

contamination.[1]

Chemical-Resistant

Apron

Recommended when

handling larger

quantities.

Provides an additional

layer of protection

against splashes.[7]

Respiratory Respirator

Use a suitable

respirator, such as a

dust mask type N95

(US), if ventilation is

inadequate or when

handling in a way that

generates aerosols or

mists.[1]

Prevents inhalation of

vapors, mists, or

aerosols.[1]

Operational and Handling Plan
Engineering Controls:
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Always handle this chemical in a well-ventilated area.[1] Use only in areas with appropriate

exhaust ventilation, such as a chemical fume hood.[1]

Ensure a safety shower and an eye wash station are readily accessible and operational.[1]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][2]

Safe Handling Protocol:

Preparation: Assemble all necessary equipment and materials before beginning work.

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, which can be an ignition source.[1][2]

Tool Selection: Use only non-sparking tools.[1][2]

Avoid Contact: Avoid all contact with skin and eyes and prevent inhalation of vapor or mist.[1]

[2]

Ignition Sources: Keep the chemical away from all sources of ignition, including heat, sparks,

open flames, and hot surfaces. "No smoking" policies must be strictly enforced in the

handling area.[1][2]

Storage Plan:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep in a designated flammables area away from heat and ignition sources.[2][8]

Store away from incompatible materials such as strong acids, alkalis, and strong oxidizing or

reducing agents.[1]

Spill and Disposal Plan
Spill Response Protocol:

Evacuate: Evacuate non-essential personnel from the immediate area.
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Ventilate: Ensure adequate ventilation.

Ignition Sources: Remove all sources of ignition.[2]

Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away

from drains and water courses.[1]

Absorption: For small spills, absorb the liquid with a non-combustible, inert absorbent

material (e.g., sand, diatomite, universal binders).[1][2]

Collection: Collect the absorbed material and contaminated soil into a suitable, sealed

container for disposal.[2]

Decontamination: Clean the spill area thoroughly. Surfaces can be decontaminated by

scrubbing with alcohol.[1]

Waste Disposal Plan:

Liquid Waste: Collect all waste solutions containing 4,4-Dimethoxy-2-butanone in a

designated, clearly labeled, and sealed hazardous waste container.

Contaminated Materials: Dispose of contaminated gloves, absorbent materials, and other

PPE as hazardous waste in sealed containers.

Regulations: All chemical waste must be disposed of in accordance with local, state, and

federal regulations.[1][9] Do not pour waste down the drain.[1][8]
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Spill Occurs

1. Evacuate Area &
Alert Personnel

Is the spill large or
uncontrollable?

Call Emergency Response
(EHS)

  Yes

2. Don Appropriate PPE

No  

Procedure Complete

3. Control Ignition Sources
& Increase Ventilation

4. Contain Spill with
Inert Absorbent

5. Collect Waste into
Sealed Container

6. Decontaminate Spill Area

7. Dispose of Waste via
EHS Protocols

Click to download full resolution via product page

Caption: Workflow for responding to a 4,4-Dimethoxy-2-butanone spill.
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First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[1][2]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes. Call a physician.[1][2]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Avoid mouth-to-mouth resuscitation. Get medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b155242#personal-protective-equipment-for-handling-
4-4-dimethoxy-2-butanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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